Cas no 898351-13-8 ((2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide
• CAS No: 898351-13-8
• MF: C₂₂H₁₆N₄O₃S
• MW: 416.452443122864
• CID: 5481202
• Update Time: 2025-07-01

(2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-2-benzothiazolyl-3-(3-nitrophenyl)-N-(2-pyridinylmethyl)-
• (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C22H16N4O3S/c27-21(12-11-16-6-5-8-18(14-16)26(28)29)25(15-17-7-3-4-13-23-17)22-24-19-9-1-2-10-20(19)30-22/h1-14H,15H2
• InChI Key： ZENMLSZMYQSSDF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C=CC1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

Compound Introduction: (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 898351-13-8)

The compound (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide, identified by its CAS number 898351-13-8, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and applications in therapeutic research.

At the core of this compound's structure lies a fused heterocyclic system, specifically a 1,3-benzothiazole moiety, which is well-documented for its role in various bioactive molecules. The benzothiazole ring is flanked by an amide group and a nitro-substituted phenyl ring, enhancing its interaction with biological targets. This arrangement not only contributes to the compound's stability but also influences its electronic and steric properties, making it a versatile scaffold for drug design.

The presence of a pyridin-2-yl group at the N-position of the amide moiety adds another layer of complexity to the molecule. Pyridine derivatives are widely recognized for their ability to modulate enzyme activity and receptor binding. In this context, the pyridin-2-ylmethyl substituent likely enhances the compound's solubility and bioavailability while also contributing to its binding affinity for specific biological targets.

The double bond in the propenamide backbone ((2E)-configuration) introduces geometric specificity, which can critically influence the compound's interactions with biological macromolecules. This feature is particularly important in drug design, where precise spatial orientation can dictate efficacy and selectivity. Recent studies have highlighted the importance of such structural elements in optimizing drug-like properties, including metabolic stability and cell membrane permeability.

In recent years, there has been a growing interest in developing small molecules that can modulate inflammatory pathways. The combination of a benzothiazole core with nitro and pyridine substituents suggests that this compound may have anti-inflammatory potential. Specifically, the nitro group can be metabolically reduced to an amine, a transformation that often enhances biological activity. This redox-active property has been explored in various therapeutic contexts, including neurodegenerative diseases and cancer.

The pharmacological profile of this compound has been investigated in several preclinical studies. Initial assays have demonstrated promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, the compound has shown interactions with ion channels and receptors involved in pain signaling pathways. These findings align with the broader goal of developing novel therapeutics that target multiple disease mechanisms simultaneously.

Molecular modeling studies have further elucidated the binding interactions of this compound with potential target proteins. The benzothiazole ring is predicted to engage in π-stacking interactions with aromatic residues in protein active sites, while the nitro group may form hydrogen bonds or participate in redox reactions. The pyridin-2-yl moiety is likely to interact with polar or charged amino acid side chains, contributing to the overall binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between substituted benzothiazoles and nitrophenylacrylamides, followed by functional group modifications to introduce the pyridinylmethyl side chain. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screening for biological activity.

In conclusion, (2E)-N-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 898351-13-8) represents a promising lead structure in medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation into therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in the development of next-generation pharmaceuticals.